Cas no 824421-41-2 (Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester)

• Product name: Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester
• CAS No: 824421-41-2
• MF: C₁₅H₁₅F₂O₃P
• MW: 312.24837231636
• CID: 691127
• PubChem ID: 11278375

Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [bis(4-fluorophenyl)methyl]-, dimethyl ester
• 1-[dimethoxyphosphoryl-(4-fluorophenyl)methyl]-4-fluorobenzene
• 824421-41-2
• DTXSID20461033
• SCHEMBL6239500

• Inchi： InChI=1S/C15H15F2O3P/c1-19-21(18,20-2)15(11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10,15H,1-2H3
• InChI Key： DZIBHEFZYUUAJZ-UHFFFAOYSA-N
• SMILES： COP(=O)(C(C1=CC=C(C=C1)F)C2=CC=C(C=C2)F)OC

Computed Properties

• Exact Mass: 312.07268766g/mol
• Monoisotopic Mass: 312.07268766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų